![molecular formula C21H20N2O2 B5740106 N'-[(3,4-dimethylbenzoyl)oxy]-2-(1-naphthyl)ethanimidamide](/img/structure/B5740106.png)
N'-[(3,4-dimethylbenzoyl)oxy]-2-(1-naphthyl)ethanimidamide
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Overview
Description
N'-[(3,4-dimethylbenzoyl)oxy]-2-(1-naphthyl)ethanimidamide, also known as DBN, is a chemical compound that has been extensively studied for its potential applications in scientific research. DBN is a derivative of naproxen, a non-steroidal anti-inflammatory drug, and is known to possess anti-inflammatory and analgesic properties.
Mechanism of Action
The mechanism of action of N'-[(3,4-dimethylbenzoyl)oxy]-2-(1-naphthyl)ethanimidamide is not well understood, but it is believed to act through the inhibition of cyclooxygenase (COX) enzymes, which are involved in the production of inflammatory mediators such as prostaglandins. This compound has been shown to selectively inhibit COX-2, which is associated with inflammation and pain, while sparing COX-1, which is involved in the production of protective prostaglandins in the stomach.
Biochemical and Physiological Effects:
This compound has been shown to possess anti-inflammatory and analgesic properties in animal models of inflammation and pain. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has been shown to have a low toxicity profile and is well-tolerated in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of N'-[(3,4-dimethylbenzoyl)oxy]-2-(1-naphthyl)ethanimidamide is its potential as a selective COX-2 inhibitor, which may provide a safer alternative to non-steroidal anti-inflammatory drugs (NSAIDs) that also inhibit COX-1 and can cause gastrointestinal side effects. Additionally, this compound has been shown to have a low toxicity profile, making it a potential candidate for further preclinical and clinical studies.
One of the limitations of this compound is its limited solubility in aqueous solutions, which may limit its use in certain experimental settings. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various disease models.
Future Directions
There are several future directions for research on N'-[(3,4-dimethylbenzoyl)oxy]-2-(1-naphthyl)ethanimidamide. One area of interest is its potential applications in cancer research, particularly in combination with other anti-cancer agents. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various disease models. Another area of interest is the development of more soluble derivatives of this compound that may be more suitable for certain experimental settings. Finally, further preclinical and clinical studies are needed to fully explore the potential therapeutic applications of this compound.
Synthesis Methods
N'-[(3,4-dimethylbenzoyl)oxy]-2-(1-naphthyl)ethanimidamide can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 3,4-dimethylbenzoyl chloride with 1-naphthylamine to form the intermediate product, which is then reacted with ethyl chloroformate to yield this compound. The final product can be purified through recrystallization or column chromatography.
Scientific Research Applications
N'-[(3,4-dimethylbenzoyl)oxy]-2-(1-naphthyl)ethanimidamide has been extensively studied for its potential applications in scientific research. It has been shown to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and osteoarthritis. Additionally, this compound has been shown to inhibit the growth of cancer cells and has potential applications in cancer research.
properties
IUPAC Name |
[(Z)-(1-amino-2-naphthalen-1-ylethylidene)amino] 3,4-dimethylbenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O2/c1-14-10-11-18(12-15(14)2)21(24)25-23-20(22)13-17-8-5-7-16-6-3-4-9-19(16)17/h3-12H,13H2,1-2H3,(H2,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGXNTEICPPLDMY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)ON=C(CC2=CC=CC3=CC=CC=C32)N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=C(C=C1)C(=O)O/N=C(/CC2=CC=CC3=CC=CC=C32)\N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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